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Compound of Interest

Compound Name:
Ethyl 2-hydroxypyrimidine-5-

carboxylate

Cat. No.: B1313237 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
hydroxypyrimidine-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Ethyl 2-
hydroxypyrimidine-5-carboxylate (CAS No. 95928-49-7). Adherence to these procedures is

vital for ensuring laboratory safety and maintaining the integrity of your research. The following

information is synthesized from available safety data for this compound and its structural

analogs.

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl 2-hydroxypyrimidine-5-carboxylate is classified with the following hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

The signal word for this chemical is Warning.[1][2]
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A comprehensive PPE strategy is mandatory to mitigate these risks. The following table

summarizes the required PPE for handling this compound.

Protection Type
Specific
Recommendations

Rationale

Eye/Face Protection

Chemical safety goggles or a

full-face shield. Must be

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166.

To prevent eye contact which

can cause serious irritation.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or chemical-resistant apron

must be worn. Long pants and

closed-toe shoes are required.

To prevent skin contact which

can cause irritation.[3]

Contaminated clothing should

be removed and washed

before reuse.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate, a NIOSH/MSHA-

approved respirator should be

used.

To prevent inhalation of dust or

vapors, which may cause

respiratory tract irritation.[3]

Body Protection

A complete chemical-resistant

suit may be required for large-

scale operations or in case of

a spill.

To provide full-body protection

from exposure.[4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Ethyl 2-hydroxypyrimidine-5-carboxylate is essential for

safety and operational efficiency.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE, including gloves and eye protection, during inspection.
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Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[3] The

designated storage temperature is room temperature.[1][2] Keep away from incompatible

materials such as strong oxidizing agents.

Handling and Use
Engineering Controls: All work should be conducted in a well-ventilated laboratory, ideally

within a certified chemical fume hood to minimize inhalation exposure.[3]

Safe Handling Practices:

Avoid contact with skin and eyes.[3]

Avoid breathing dust or vapors.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.

Ensure that an eyewash station and safety shower are readily accessible.[3]

Spill Management
In the event of a spill, follow the established emergency protocol.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Assess Hazard

Alert Supervisor & Safety Officer

Don Appropriate PPE
(respirator, gloves, suit)

Contain the Spill
(use absorbent material)

Collect Spill Debris

Decontaminate Spill Area

Dispose of Waste
(in sealed container)

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan
Waste Characterization: Unused Ethyl 2-hydroxypyrimidine-5-carboxylate and any

contaminated materials (e.g., gloves, absorbent pads) should be considered hazardous

waste.

Containerization: Collect waste in a suitable, labeled, and tightly sealed container.

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[3] Do not dispose of it down the drain or in the regular trash. Follow all local, state,

and federal regulations for hazardous waste disposal.

Experimental Protocols: First Aid Measures
In case of exposure, immediate action is critical.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[3]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water for at least 15 minutes while removing contaminated clothing. Seek medical

attention if irritation persists.[3]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[3]

Ingestion: If swallowed, do NOT induce vomiting. Clean mouth with water and drink plenty of

water afterward. Seek medical attention.[3]

By implementing these safety and handling protocols, you can create a secure research

environment and ensure the well-being of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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